molecular formula C11H19NO B13298842 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one

1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one

Cat. No.: B13298842
M. Wt: 181.27 g/mol
InChI Key: UMBHIWXKQLWQOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one is a cyclopropane-containing ketone with a piperidine substituent.

  • Piperidine substituent: The piperidine ring introduces basicity and hydrogen-bonding capacity, akin to piperidin-1-yl ethanones in , which are explored for pharmaceutical applications.

Properties

Molecular Formula

C11H19NO

Molecular Weight

181.27 g/mol

IUPAC Name

1-(1-methylcyclopropyl)-2-piperidin-2-ylethanone

InChI

InChI=1S/C11H19NO/c1-11(5-6-11)10(13)8-9-4-2-3-7-12-9/h9,12H,2-8H2,1H3

InChI Key

UMBHIWXKQLWQOH-UHFFFAOYSA-N

Canonical SMILES

CC1(CC1)C(=O)CC2CCCCN2

Origin of Product

United States

Biological Activity

1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one, also known by its CAS number 1513535-15-3, is a compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical formula of 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one is C11H21NOC_{11}H_{21}NO with a molecular weight of 183.29 g/mol. The structure features a piperidine ring, which is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets.

Biological Activity Spectrum

Recent studies utilizing computer-aided drug design techniques have evaluated the biological activity spectrum of this compound and related piperidine derivatives. The findings suggest that these compounds can potentially interact with multiple biological targets, offering a wide range of pharmacological effects.

Targets and Mechanisms

The primary targets identified for 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one include:

  • Receptors: Potential interactions with neurotransmitter receptors, which could influence central nervous system activities.
  • Enzymes: Inhibition or modulation of specific enzymes involved in metabolic pathways.
  • Ion Channels: Interaction with voltage-gated ion channels, affecting neuronal excitability and synaptic transmission.

Pharmacological Effects

The pharmacological effects of 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one are diverse, as indicated by in silico studies. These effects may include:

  • Analgesic Properties: Potential use in pain management through modulation of pain pathways.
  • Antimicrobial Activity: Promising results in inhibiting bacterial growth, suggesting applications in treating infections.
  • Neuroprotective Effects: Possible benefits in neurodegenerative diseases by protecting neuronal cells from damage.

Case Studies and Research Findings

A study published in the Journal of Clinical Medicine of Kazakhstan highlighted the broad biological activity spectra of piperidine derivatives, including those similar to 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one. The study utilized the PASS (Prediction of Activity Spectra for Substances) tool to predict the pharmacological profiles of these compounds. Results indicated potential applications in various fields such as oncology and neurology .

Table: Summary of Biological Activities

Activity TypePotential EffectsReferences
AnalgesicModulation of pain pathways
AntimicrobialInhibition of bacterial growth
NeuroprotectiveProtection against neurodegeneration
AntidepressantInteraction with serotonin receptors

Comparison with Similar Compounds

Structural Features

Compound Name Core Structure Substituents/Rings Key Functional Groups Evidence ID
Target: 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one Cyclopropane + ketone Methylcyclopropyl, piperidine Ketone, tertiary amine Inferred
1-(1-Chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one Cyclopropane + ketone Chlorocyclopropyl, triazole Ketone, triazole
1-(4-(tert-butyl)phenyl)-2-(4-fluorophenyl)ethan-1-one Aromatic + ketone tert-butylphenyl, fluorophenyl Ketone, aryl halide
1-(Pyridin-4-yl)-2-(thiophen-2-yl)ethan-1-one Heterocyclic + ketone Pyridine, thiophene Ketone, aromatic heterocycles
1-(4-((Benzyl(ethyl)amino)methyl)piperidin-1-yl)-2-chloroethanone Piperidine + ketone Chloro, benzyl-ethylamino Ketone, tertiary amine, chloro

Key Observations :

  • Cyclopropane vs.
  • Heterocyclic Influence : Piperidine and triazole substituents (e.g., ) introduce nitrogen-based reactivity, critical for biological interactions or catalytic applications.

Key Observations :

  • Salt Purification: The use of HNO3 to form insoluble salts (e.g., ) is a scalable purification strategy for cyclopropane derivatives.
  • Catalytic Methods : Ruthenium-catalyzed cross-coupling (e.g., ) and phase-transfer catalysis (e.g., ) are efficient for introducing aromatic/heterocyclic groups.

Physical and Chemical Properties

Compound Name Melting Point (°C) Solubility Profile Stability Evidence ID
1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one 137.3–138.5 Organic solvents Stable under inert conditions
1-(1-Chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one N/A Insoluble in water; soluble in CCl4 Nitrate salt dissociates in hot water
1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one (inferred) N/A Likely polar aprotic solvents Stable due to steric protection Inferred

Key Observations :

  • Thermal Stability : Steric shielding in methylcyclopropyl analogs may enhance thermal stability compared to chlorocyclopropyl derivatives.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.